Cas no 579520-56-2 (N-(3-chloro-4-methylphenyl)-2-(2-ethoxy-4-formylphenoxy)acetamide)

• Product Name: N-(3-chloro-4-methylphenyl)-2-(2-ethoxy-4-formylphenoxy)acetamide
• CAS No: 579520-56-2
• MF: C₁₈H₁₈ClNO₄
• MW: 347.792824268341
• CID: 6785426
• PubChem ID: 4770105
• Update Time: 2025-09-27

N-(3-chloro-4-methylphenyl)-2-(2-ethoxy-4-formylphenoxy)acetamide Chemical and Physical Properties

Names and Identifiers

• VS-07838
• N-(3-chloro-4-methylphenyl)-2-(2-ethoxy-4-formylphenoxy)acetamide
• AKOS000295081
• 579520-56-2
• BBL024415
• STK200450

• Inchi： 1S/C18H18ClNO4/c1-3-23-17-8-13(10-21)5-7-16(17)24-11-18(22)20-14-6-4-12(2)15(19)9-14/h4-10H,3,11H2,1-2H3,(H,20,22)
• InChI Key： NHHBCBZRBIWNKG-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=CC=1C)NC(COC1C=CC(C=O)=CC=1OCC)=O

Computed Properties

• Exact Mass: 347.0924357g/mol
• Monoisotopic Mass: 347.0924357g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 7
• Complexity: 420
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 64.6Ų

Additional information on N-(3-chloro-4-methylphenyl)-2-(2-ethoxy-4-formylphenoxy)acetamide

Professional Introduction to N-(3-chloro-4-methylphenyl)-2-(2-ethoxy-4-formylphenoxy)acetamide (CAS No. 579520-56-2)

N-(3-chloro-4-methylphenyl)-2-(2-ethoxy-4-formylphenoxy)acetamide is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biochemistry due to its unique structural properties and potential biological activities. This compound, identified by the CAS number 579520-56-2, represents a fascinating example of how molecular design can lead to the development of novel therapeutic agents. The presence of both chloro and methyl substituents on the phenyl ring, combined with the ethoxy and formyl groups on the phenoxy moiety, suggests a complex interplay of electronic and steric effects that may influence its interactions with biological targets.

The chemical structure of N-(3-chloro-4-methylphenyl)-2-(2-ethoxy-4-formylphenoxy)acetamide can be described as a derivative of acetamide, where the amide group is linked to a phenyl ring substituted at positions 3 and 4 by chlorine and methyl groups, respectively. The other side of the acetamide moiety is connected to a phenoxy group, which itself is further modified by an ethoxy group at position 2 and a formyl group at position 4. This intricate arrangement of functional groups makes the compound a promising candidate for further investigation in drug discovery programs.

In recent years, there has been a growing interest in developing small molecule inhibitors that target specific enzymes or receptors involved in various diseases. The structural features of N-(3-chloro-4-methylphenyl)-2-(2-ethoxy-4-formylphenoxy)acetamide make it an attractive scaffold for designing molecules with potential therapeutic effects. For instance, the chloro and methyl substituents on the phenyl ring may enhance binding affinity to certain protein targets, while the formyl group could serve as a point of interaction for nucleophilic residues in biological systems. Additionally, the ethoxy group may influence the solubility and metabolic stability of the compound, which are critical factors in drug development.

One of the most compelling aspects of this compound is its potential to act as a modulator of key biological pathways. Current research in pharmacology increasingly relies on understanding the detailed interactions between small molecules and their biological targets at the molecular level. The unique combination of functional groups in N-(3-chloro-4-methylphenyl)-2-(2-ethoxy-4-formylphenoxy)acetamide suggests that it may interact with enzymes or receptors in ways that are not achievable with simpler molecular structures. This complexity opens up possibilities for developing drugs with high selectivity and potency.

Recent studies have highlighted the importance of computational methods in predicting the biological activity of novel compounds. Molecular modeling techniques, such as docking simulations and quantum mechanical calculations, have been instrumental in understanding how small molecules interact with biological targets. In the case of N-(3-chloro-4-methylphenyl)-2-(2-ethoxy-4-formylphenoxy)acetamide, these methods can help researchers identify potential binding sites and optimize the compound's structure for improved efficacy. By leveraging computational tools, scientists can accelerate the drug discovery process and reduce the time required to bring new therapies to market.

The synthesis of N-(3-chloro-4-methylphenyl)-2-(2-ethoxy-4-formylphenoxy)acetamide presents unique challenges due to its complex structure. However, advances in synthetic chemistry have made it possible to construct such molecules with increasing precision and efficiency. Multi-step synthetic routes involving palladium-catalyzed cross-coupling reactions, nucleophilic substitutions, and formylation strategies have been employed to achieve high yields and purity levels. These synthetic methodologies are critical for producing sufficient quantities of the compound for preclinical testing and eventual clinical trials.

In addition to its potential therapeutic applications, N-(3-chloro-4-methylphenyl)-2-(2-ethoxy-4-formylphenoxy)acetamide may also serve as a valuable tool for mechanistic studies in biochemistry. By investigating how this compound interacts with various biological targets, researchers can gain insights into fundamental processes such as enzyme catalysis, signal transduction, and molecular recognition. Such knowledge is essential for developing new drugs that not only treat diseases but also provide deeper understanding of biological systems.

The future prospects for N-(3-chloro-4-methylphenyl)-2-(2-ethoxy-4-formylphenoxy)acetamide are promising, given its unique structural features and potential biological activities. As research continues in pharmaceutical chemistry and biochemistry, this compound may emerge as a lead molecule for developing novel therapeutics targeting various diseases. The combination of experimental studies and computational modeling will be crucial in elucidating its full potential and optimizing its properties for clinical use.